Cas no 13651-58-6 (Benzenemethanol, 3,4-dimethyl-, acetate)

• Product Name: Benzenemethanol, 3,4-dimethyl-, acetate
• CAS No: 13651-58-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1240742
• PubChem ID: 12424611
• Update Time: 2025-04-20

Benzenemethanol, 3,4-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-dimethyl-, acetate
• 3,4-Dimethylbenzyl acetate
• SCHEMBL13034135
• 13651-58-6
• DTXSID101037009

• Inchi： 1S/C11H14O2/c1-8-4-5-11(6-9(8)2)7-13-10(3)12/h4-6H,7H2,1-3H3
• InChI Key： ZEINVEXGTNYWJK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų